N-Nitrosodibutylamine

Description

N-Nitrosodibutylamine (NDBA) is a chemical compound classified as a nitrosamine, known for its applications in scientific research. It has the molecular formula C₈H₁₈N₂O and a molecular weight of 158.24 g/mol. NDBA appears as a pale yellow, oily liquid . It is produced through the reaction of dibutylamine with nitrous acid, typically in acidic environments. NDBA's presence as a pollutant in water systems and various industrial applications, particularly in chemical manufacturing and research contexts, has been noted .

NDBA is a highly hazardous compound due to its strong carcinogenic properties and is classified as a confirmed carcinogen, with substantial evidence indicating its tumorigenic effects in experimental animals. The International Agency for Research on Cancer (IARC) classifies NDBA as a probable human carcinogen. The synthesis of N-Nitrosodibutylamine primarily involves the nitrosation of dibutylamine using nitrous acid, typically occurring under acidic conditions.

N-Nitrosodibutylamine is unique due to its specific dibutyl alkyl chain length compared to other nitrosamines. This distinct structure influences its reactivity and biological activity, particularly regarding its carcinogenic potential. Other nitrosamines include N-Nitrosodiethylamine (C₄H₁₀N₂O), a yellow liquid classified by IARC as Group 2A, and N-Nitrosodimethylamine ((CH₃)₂NN=O), a yellow oily liquid .

• CAS No.: 924-16-3
• Product Name: N-Nitrosodibutylamine
• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol
• IUPAC Name: N,N-dibutylnitrous amide
• Standard InChI: InChI=1S/C8H18N2O/c1-3-5-7-10(9-11)8-6-4-2/h3-8H2,1-2H3
• Standard InChIKey: YGJHZCLPZAZIHH-UHFFFAOYSA-N
• SMILES: CCCCN(CCCC)N=O
• Canonical SMILES: CCCCN(CCCC)N=O
• Synonyms: dibutylnitrosamine; N,N-dibutylnitrosamine; N-nitrosodi-n-butylamine; N-nitrosodibutylamine; nitrosodibutylamine
• PubChem Compound: 13542
• Last Modified: Sep 16 2023